Cas no 678991-59-8 (1,4-Butanediamine, N,N'-bis[(1S)-1-phenylethyl]-)

• Product Name: 1,4-Butanediamine, N,N'-bis[(1S)-1-phenylethyl]-
• CAS No: 678991-59-8
• MF: C₂₀H₂₈N₂
• MW: 296.449725151062
• CID: 1722315
• Update Time: 2024-11-27

1,4-Butanediamine, N,N'-bis[(1S)-1-phenylethyl]- Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanediamine, N,N'-bis[(1S)-1-phenylethyl]-
• 1,4-Butanediamine, N1,N4-bis[(1S)-1-phenylethyl]-

• Inchi： 1S/C20H28N2/c1-17(19-11-5-3-6-12-19)21-15-9-10-16-22-18(2)20-13-7-4-8-14-20/h3-8,11-14,17-18,21-22H,9-10,15-16H2,1-2H3/t17-,18-/m0/s1
• InChI Key： HORGEGSMPQWBRK-ROUUACIJSA-N
• SMILES： C(N[C@H](C1=CC=CC=C1)C)CCCN[C@H](C1=CC=CC=C1)C

Computed Properties

• Exact Mass: 296.22544

Experimental Properties

• Density: 0.984±0.06 g/cm3(Predicted)
• Boiling Point: 410.5±33.0 °C(Predicted)
• PSA: 24.06
• pka: 9.98±0.29(Predicted)